Cas no 1463053-89-5 (Tert-butyl 2-bromo-3-chlorophenylcarbamate)

Tert-butyl 2-bromo-3-chlorophenylcarbamate structure
1463053-89-5 structure
Product Name:Tert-butyl 2-bromo-3-chlorophenylcarbamate
CAS No:1463053-89-5
MF:C11H13BrClNO2
MW:306.583421468735
CID:5667515
PubChem ID:73553325
Update Time:2023-09-11

Tert-butyl 2-bromo-3-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 1463053-89-5
    • SCHEMBL15296459
    • tert-butyl(2-bromo-3-chlorophenyl)carbamate
    • JAAIGOMTMQKNDA-UHFFFAOYSA-N
    • TERT-BUTYL N-(2-BROMO-3-CHLOROPHENYL)CARBAMATE
    • EN300-3618166
    • Tert-butyl 2-bromo-3-chlorophenylcarbamate
    • Carbamic acid, N-(2-bromo-3-chlorophenyl)-, 1,1-dimethylethyl ester
    • Inchi: 1S/C11H13BrClNO2/c1-11(2,3)16-10(15)14-8-6-4-5-7(13)9(8)12/h4-6H,1-3H3,(H,14,15)
    • InChI Key: JAAIGOMTMQKNDA-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC=CC=1NC(=O)OC(C)(C)C)Cl

Computed Properties

  • Exact Mass: 304.98182g/mol
  • Monoisotopic Mass: 304.98182g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.484±0.06 g/cm3(Predicted)
  • Boiling Point: 308.8±32.0 °C(Predicted)
  • pka: 12.26±0.70(Predicted)

Tert-butyl 2-bromo-3-chlorophenylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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